molecular formula C9H8S B14280103 1-Thiacyclodec-6-en-4,8-diyne CAS No. 136843-31-7

1-Thiacyclodec-6-en-4,8-diyne

Cat. No.: B14280103
CAS No.: 136843-31-7
M. Wt: 148.23 g/mol
InChI Key: LDLVPMSAPMXHCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Thiacyclodec-6-en-4,8-diyne is a ten-membered heterocyclic compound featuring a sulfur atom (thia), a double bond at position 6, and two triple bonds (diynes) at positions 4 and 6. Its structure combines conjugated unsaturation with a sulfur heteroatom, which confers unique electronic and steric properties. The compound’s reactivity is likely influenced by the electron-deficient diyne moieties and the sulfur atom’s lone pairs, making it a candidate for applications in materials science or medicinal chemistry.

Properties

CAS No.

136843-31-7

Molecular Formula

C9H8S

Molecular Weight

148.23 g/mol

IUPAC Name

1-thiacyclodec-6-en-4,8-diyne

InChI

InChI=1S/C9H8S/c1-2-4-6-8-10-9-7-5-3-1/h1-2H,7-9H2

InChI Key

LDLVPMSAPMXHCR-UHFFFAOYSA-N

Canonical SMILES

C1CSCC#CC=CC#C1

Origin of Product

United States

Preparation Methods

    Synthetic Routes: Although specific synthetic methods for this compound are not widely documented, it can be prepared through cyclization reactions involving appropriate precursors.

    Reaction Conditions: These cyclization reactions may involve sulfur-containing starting materials and alkynes, followed by ring closure.

    Industrial Production: Unfortunately, there is limited information on large-scale industrial production methods for this compound.

  • Chemical Reactions Analysis

      Reactivity: 1-Thiacyclodec-6-en-4,8-diyne is likely to undergo various reactions due to its conjugated diyne system and heteroatoms.

      Common Reagents and Conditions: Reactions may include oxidation, reduction, and substitution. Specific reagents and conditions would depend on the desired transformation.

      Major Products: The products formed from these reactions could include derivatives of the parent compound, such as substituted thiacyclodecenes or other heterocyclic structures.

  • Scientific Research Applications

      Biology and Medicine: Investigations could focus on its biological activity, potential as a drug scaffold, or interactions with biological macromolecules.

      Industry: Applications in materials science, catalysis, or specialty chemicals could be explored.

  • Mechanism of Action

    • Unfortunately, specific information regarding the mechanism of action for this compound is scarce. Further research would be needed to elucidate its effects at the molecular level.
  • Comparison with Similar Compounds

    Structural and Electronic Comparisons

    Table 1: Key Properties of 1-Thiacyclodec-6-en-4,8-diyne and Analogous Compounds

    Compound Name Heteroatom(s) Ring Size Key Functional Groups Ionization Energy (eV) logP Source
    1-Thiacyclodec-6-en-4,8-diyne S 10 Enyne, diyne Data not available N/A -
    1-Thia-6-selenacyclodeca-3,8-diyne S, Se 10 Diyne 8.20–8.39 1.281 NIST, Crippen
    1,4-Benzodioxin-thiadiazole O, S, N 6 (fused) Thiadiazole, benzodioxin N/A N/A
    Nona-1,8-diyne None Linear Diyne N/A N/A
    Key Observations:

    Heteroatom Effects :

    • The selenium analog (1-Thia-6-selenacyclodeca-3,8-diyne) exhibits ionization energies (IE) of 8.20–8.39 eV, slightly lower than typical sulfur-containing heterocycles, suggesting selenium’s electron-donating nature enhances stability . The logP value (1.281) indicates moderate lipophilicity, comparable to many bioactive heterocycles.
    • Replacing sulfur with oxygen (e.g., in benzodioxin systems) reduces ring strain but may decrease electron delocalization due to oxygen’s higher electronegativity .

    Ring Size and Strain: Ten-membered rings (e.g., 1-Thiacyclodec-6-en-4,8-diyne) exhibit greater conformational flexibility than smaller fused systems like benzodioxin-thiadiazoles (6-membered rings).

    Reactivity and Functional Potential

    Table 2: Reactivity Profiles

    Compound Key Reactivity Applications
    1-Thiacyclodec-6-en-4,8-diyne Predicted: Cycloaddition at diyne sites; sulfur participation in redox reactions Polymer crosslinking, catalysis
    1-Thia-6-selenacyclodeca-3,8-diyne Selenium-mediated radical scavenging; diyne polymerization Antioxidant materials
    1,4-Benzodioxin-thiadiazole Enzyme inhibition (α-amylase/α-glucosidase); heterocyclic electrophilicity Antidiabetic agents
    Nona-1,8-diyne Copper-catalyzed azide–alkyne cycloaddition (CuAAC) Polymer networks
    Key Insights:
    • Diyne Reactivity: Both 1-Thiacyclodec-6-en-4,8-diyne and nona-1,8-diyne can undergo cycloaddition reactions. However, the sulfur atom in the former may redirect reactivity toward thiol-ene coupling or sulfur-centered radicals, diverging from the CuAAC pathway observed in linear diynes .
    • Its structural similarity to selenacyclodeca-diynes suggests possible antioxidant or catalytic roles .

    Stability and Computational Data

    • 1-Thia-6-selenacyclodeca-3,8-diyne : Computational models (Crippen) predict a logP of 1.281, indicating moderate hydrophobicity suitable for membrane penetration in drug design. Its ionization energy range (8.20–8.39 eV) aligns with stable radical formation under physiological conditions .

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.